2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[4-(2-ethoxyphenyl)piperazin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H29N3O2/c1-2-27-21-11-7-6-10-20(21)25-16-14-24(15-17-25)18-22(26)23-13-12-19-8-4-3-5-9-19/h3-11H,2,12-18H2,1H3,(H,23,26)
• InChI Key: GHCYBIXQHDZYEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide is not fully understood. However, it is believed that this compound acts by modulating the activity of certain neurotransmitters in the brain, including serotonin, dopamine, and gamma-aminobutyric acid (GABA). It has also been shown to have an affinity for certain receptors in the brain, including the 5-HT1A receptor and the alpha-2 adrenergic receptor.
Biochemical and physiological effects:
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide has been shown to have significant biochemical and physiological effects. It has been shown to decrease anxiety and stress in animal models and humans. It has also been shown to have sedative and hypnotic effects, as well as anticonvulsant properties. In addition, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide in lab experiments is its potential as a CNS depressant and anxiolytic agent. This makes it a useful tool for studying the neurobiological basis of anxiety and stress. However, one limitation of this compound is its potential for toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for the study of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide. One area of research could focus on the development of new drugs based on this compound, with improved pharmacological properties and fewer side effects. Another area of research could focus on the use of this compound as a tool for studying the neurobiological basis of anxiety and stress. Finally, this compound may have potential as a treatment for neurodegenerative diseases, and further research in this area is warranted.

Synthesis Methods

The synthesis of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide is a multi-step process that involves the reaction of 2-ethoxybenzaldehyde with piperazine in the presence of acetic acid to form 2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetaldehyde. This intermediate compound is then reacted with 2-phenylethylamine in the presence of acetic anhydride to form the final product, 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide.

Scientific Research Applications

2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2-phenylethyl)acetamide has been studied extensively in scientific research due to its potential pharmacological properties. This compound has been shown to have significant activity as a central nervous system (CNS) depressant and anxiolytic agent. It has also been studied for its potential as an antidepressant, antipsychotic, and anticonvulsant agent.